Structural Elucidation and Analytical Characterization of Sodium Isooctyl Phthalate (CAS: 94248-71-2)
Structural Elucidation and Analytical Characterization of Sodium Isooctyl Phthalate (CAS: 94248-71-2)
Executive Summary
In the fields of materials science and pharmaceutical development, understanding the exact chemical architecture of polymer additives is critical for predicting their behavior in biological matrices. Sodium isooctyl phthalate (SIOP) , registered under CAS number 94248-71-2, is a specialized chemical entity primarily utilized as a functional additive and plasticizer. Unlike heavily studied di-ester phthalates, SIOP is a monoester salt. This whitepaper provides an in-depth structural elucidation of SIOP, explores the mechanistic causality behind its synthesis, and establishes self-validating analytical protocols for its detection in Extractables and Leachables (E&L) studies.
Chemical Identity and Core Structural Architecture
Sodium isooctyl phthalate is an amphiphilic molecule. Its exact structural identity is defined by three distinct chemical moieties: an aromatic core, a hydrophobic esterified tail, and a hydrophilic ionic headgroup.
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IUPAC Nomenclature: Sodium 2-{[(isooctyl)oxy]carbonyl}benzoate (often represented using 6-methylheptyl as the primary isooctyl isomer).
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Molecular Formula: C₁₆H₂₁NaO₄
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Molar Mass: 300.32 g/mol
The foundation of the molecule is the ortho-phthalate core (1,2-benzenedicarboxylic acid). In SIOP, one of the carboxylic acid groups is covalently bonded to an isooctyl group via an ester linkage. The term "isooctyl" in industrial chemistry rarely refers to a single pure enantiomer; rather, it denotes a branched 8-carbon aliphatic chain (commonly a mixture of isomers like 6-methylheptan-1-ol) derived from the hydroformylation of heptenes. The remaining carboxylic acid group is deprotonated, forming an ionic bond with a sodium cation (Na⁺) .
This specific architecture gives SIOP unique surfactant-like properties. While diisooctyl phthalate (DIOP) is strictly lipophilic, the sodium carboxylate headgroup in SIOP imparts localized polarity, allowing it to function in water-dispersible applications and emulsion polymerizations [1].
Diagram 1: Hierarchical breakdown of the chemical moieties comprising Sodium Isooctyl Phthalate.
Synthetic Pathway and Mechanistic Causality
The synthesis of SIOP is a tightly controlled, two-step process designed to prevent the formation of fully esterified byproducts.
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Ring-Opening Esterification: The process begins with phthalic anhydride. Introducing an isomeric mixture of isooctanol under controlled stoichiometric conditions (1:1 molar ratio) and moderate heat forces the anhydride ring to open. The causality here is critical: by strictly limiting the alcohol equivalent and avoiding strong acid catalysts, the reaction stops at the mono-isooctyl phthalate intermediate, preventing the formation of the di-ester.
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Neutralization: The intermediate monoester retains one highly acidic proton on the unreacted carboxylic group. The addition of a precise equivalent of sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) neutralizes this proton, yielding the final sodium salt.
Diagram 2: Two-step synthetic pathway demonstrating ring-opening esterification followed by neutralization.
Analytical Characterization Protocols
In drug development, verifying the exact structure of polymer additives is mandatory for toxicological risk assessments. The following self-validating protocols utilize orthogonal techniques (LC-MS/MS and NMR) to confirm both the mass and the structural connectivity of SIOP [2].
High-Resolution LC-MS/MS Workflow
Causality of Method Choice: Because SIOP is a sodium salt of a carboxylic acid, it readily dissociates in polar solvents. Attempting to detect the intact salt in Electrospray Ionization Positive (ESI+) mode often yields weak or complex adducts. Conversely, in ESI- mode , the molecule naturally exists as the pre-formed monoester anion ([M-Na]⁻), providing a highly sensitive and specific diagnostic signal.
Step-by-Step Methodology:
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Sample Preparation: Extract the target polymer using a 1:1 Ethanol:Water mixture at 37°C for 72 hours to simulate physiological leaching.
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Procedural Blank Validation: Prepare a solvent blank using identical glassware and conditions. Self-Validation Check: The protocol is only valid if the SIOP peak area in the sample exceeds the blank by >3σ, negating ubiquitous laboratory phthalate contamination.
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UHPLC Separation: Inject 1 µL onto a C18 column (100 mm x 2.1 mm, 1.8 µm). Run a gradient of Water (A) and Methanol (B) with 2.5 mM ammonium formate, ramping from 2% to 100% B over 16 minutes.
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Mass Spectrometry: Operate the Q-TOF MS in ESI- mode (Capillary: 3500 V, Drying Gas: 250°C). Target the exact mass of the anion (m/z 277.1440).
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Collision-Induced Dissociation (CID): Apply collision energy to fragment the precursor ion. The appearance of m/z 149.02 (the phthalic anhydride fragment) confirms the orthophthalate backbone.
Diagram 3: Sequential LC-MS/MS analytical workflow optimized for monoester phthalate salts.
Quantitative Data Summary
| Analytical Technique | Target Parameter | Expected Value / Range | Diagnostic Significance |
| HRMS (ESI-) | Precursor Ion [M-Na]⁻ | m/z 277.1440 (± 5 ppm) | Confirms exact molecular mass of the monoester anion. |
| HRMS (ESI-) | Product Ion (MS/MS) | m/z 149.0239 | Phthalic anhydride fragment; universal diagnostic for orthophthalates. |
| ¹H NMR (400 MHz) | Aromatic Protons (Ar-H) | δ 7.40 – 7.80 ppm (4H, m) | Confirms ortho-substituted benzene ring (AA'BB' spin system). |
| ¹H NMR (400 MHz) | Ester Methylene (-O-CH₂-) | δ 4.10 – 4.30 ppm (2H, m) | Confirms esterification of the isooctyl chain. |
| ¹H NMR (400 MHz) | Aliphatic Chain (-CH₂, -CH₃) | δ 0.80 – 1.70 ppm (15H, m) | Complex multiplet envelope indicates branched isomeric mixture. |
Note on NMR Causality: The aliphatic region (0.80–1.70 ppm) will not present as clean triplets. Because "isooctyl" is an isomeric mixture, the signals overlap into a complex envelope. This is a critical diagnostic feature that distinguishes SIOP from pure linear n-octyl phthalates.
Relevance in Drug Development: Extractables and Leachables (E&L)
In pharmaceutical manufacturing, single-use systems (SUS) such as PVC tubing, IV bags, and elastomeric closures are heavily relied upon. Phthalates are historically used to impart flexibility to these polymers [3]. However, because they are not covalently bound to the polymer matrix, they are highly susceptible to leaching into the drug product.
Sodium isooctyl phthalate represents a unique E&L challenge. Because of its amphiphilic nature, it exhibits higher solubility in aqueous drug formulations (e.g., saline IV solutions, biologics formulated with surfactants) compared to traditional hydrophobic plasticizers like DEHP or DIOP. Consequently, comprehensive E&L screening workflows must incorporate high-resolution LC-MS methodologies specifically tuned to capture polar and semi-polar monoester salts [4]. Failure to detect SIOP can result in uncharacterized toxicological risks, particularly concerning endocrine disruption and localized cytotoxicity in parenteral administrations.
References
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ECHA Chemicals Database. "Substance Information: Sodium isooctyl phthalate (CAS 94248-71-2)." European Chemicals Agency. Available at: [Link]
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SIELC Technologies. "Analytical Applications: Sodium isooctyl phthalate." SIELC Technologies Application Notes. Available at: [Link]
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Agilent Technologies. "Analysis of extractables and leachables in catheters using accurate mass libraries and high-resolution GC/MS and LC/MS." Agilent Application Library. Available at:[Link]
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Pharos Project. "PHTHALATES (orthophthalates) Compound Group." Habitable Future / Pharos. Available at:[Link]
